1-(2-Ethylbutyryl)piperidin-4-one
Cat. No. B8631905
M. Wt: 197.27 g/mol
InChI Key: LAQBGWRSIRGABY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07951815B2
Procedure details
Triethylamine (5.8 g, 57.3 mmol) and a catalytic amount of DMAP were added to a solution of piperidone hydrochloride (4.0 g, 26 mmol) in CH2Cl2 (20 ml). After cooling to −10° C., 2-ethylbutyryl chloride (3.9 g, 28.6 mmol) dissolved in CH2Cl2 (10 ml) was slowly added and the mixture was stirred at RT for 16 h. 5M potassium hydroxide solution (25 ml) was added to the suspension, the organic phase was separated off and the aqueous phase was extracted with CH2Cl2 (3×10 ml). After drying of the combined organic phases over Na2SO4, filtration and removal of the solvent, the product 1-(2-ethylbutyryl)piperidin-4-one was obtained in a yield of 4.3 g (84% of theory).
Identifiers
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REACTION_CXSMILES
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C(N(CC)CC)C.Cl.[NH:9]1[CH2:14][CH2:13][CH2:12][CH2:11][C:10]1=O.[CH2:16]([CH:18]([CH2:22][CH3:23])[C:19](Cl)=[O:20])[CH3:17].[OH-:24].[K+]>CN(C1C=CN=CC=1)C.C(Cl)Cl>[CH2:16]([CH:18]([CH2:22][CH3:23])[C:19]([N:9]1[CH2:14][CH2:13][C:12](=[O:24])[CH2:11][CH2:10]1)=[O:20])[CH3:17] |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5.8 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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Cl.N1C(CCCC1)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=1C=CN=CC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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3.9 g
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Type
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reactant
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Smiles
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C(C)C(C(=O)Cl)CC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Three
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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[OH-].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at RT for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was slowly added
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase was separated off
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with CH2Cl2 (3×10 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying of the combined organic phases over Na2SO4, filtration and removal of the solvent
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C(C)C(C(=O)N1CCC(CC1)=O)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
